Cas no 478169-72-1 (3-Methyl-1,2-benzoxazole-6-carboxylic acid)

3-Methyl-1,2-benzoxazole-6-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a benzoxazole core with a methyl substituent at the 3-position and a carboxyl group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its rigid benzoxazole scaffold enhances stability and influences electronic properties, making it valuable for designing bioactive molecules. The carboxylic acid moiety allows for further functionalization via amidation, esterification, or other coupling reactions. High purity and well-defined structure ensure reproducibility in research and industrial applications. Suitable for use in medicinal chemistry and material science.

3-Methyl-1,2-benzoxazole-6-carboxylic acid structure

478169-72-1 structure

Product Name:3-Methyl-1,2-benzoxazole-6-carboxylic acid

CAS No:478169-72-1

MF:C₉H₇NO₃

MW:177.156782388687

MDL:MFCD20659064

CID:3996358

PubChem ID:22610046

Update Time:2025-05-27

3-Methyl-1,2-benzoxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazole-6-carboxylic acid, 3-methyl-
- 3-Methyl-1,2-benzoxazole-6-carboxylic acid
- 3-methylbenzo[d]isoxazole-6-carboxylic acid
- 478169-72-1
- 3-methyl-1,2-benzisoxazole-6-carboxylic acid
- LSHMEBZXWVZFLD-UHFFFAOYSA-N
- SCHEMBL5917800
- EN300-2133004
- Z1262557158
- DB-117334
- MDL： MFCD20659064
- Inchi： 1S/C9H7NO3/c1-5-7-3-2-6(9(11)12)4-8(7)13-10-5/h2-4H,1H3,(H,11,12)
- InChI Key： LSHMEBZXWVZFLD-UHFFFAOYSA-N
- SMILES： O1C2=C(C=CC(C(O)=O)=C2)C(C)=N1

Computed Properties

Exact Mass: 177.043
Monoisotopic Mass: 177.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: 1.6

3-Methyl-1,2-benzoxazole-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M242260-100mg	3-Methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1		100mg	$ 560.00	2022-06-04
TRC	M242260-250mg	3-Methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1		250mg	$ 1160.00	2022-06-04
TRC	M242260-500mg	3-Methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1		500mg	$ 1855.00	2022-06-04
Enamine	EN300-2133004-0.05g	3-methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1	95%	0.05g	$174.0	2023-09-16
Enamine	EN300-2133004-0.1g	3-methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1	95%	0.1g	$257.0	2023-09-16
Enamine	EN300-2133004-0.25g	3-methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1	95%	0.25g	$367.0	2023-09-16
Enamine	EN300-2133004-0.5g	3-methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1	95%	0.5g	$579.0	2023-09-16
Enamine	EN300-2133004-1.0g	3-methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1	95%	1g	$743.0	2023-05-31
Enamine	EN300-2133004-2.5g	3-methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1	95%	2.5g	$1454.0	2023-09-16
Enamine	EN300-2133004-5.0g	3-methyl-1,2-benzoxazole-6-carboxylic acid	478169-72-1	95%	5g	$2152.0	2023-05-31